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Compound of Interest

Compound Name: Carboplatin-d4

Cat. No.: B15557316 Get Quote

General Information and Product Specifications
The initial section of a CoA provides fundamental details about the compound and the specific

lot being certified. This includes the product name, catalog number, CAS number (for the

unlabeled compound), molecular formula, and molecular weight.

Parameter Typical Specification

Product Name Carboplatin-d4

Appearance White to off-white solid[1]

Molecular Formula C₆H₈D₄N₂O₄Pt[1][2][3][4][5]

Molecular Weight 375.28 g/mol [1][6]

CAS Number (Unlabeled) 41575-94-4[2][4]

Solubility Slightly soluble in water and methanol[3]

Storage Temperature
-20°C, stored under nitrogen away from

moisture[6]

Analytical Tests and Methodologies
This core section of the CoA details the results of various analytical tests performed to confirm

the product's quality. Below are the key experiments, their methodologies, and typical

specifications.
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Purity Assay by High-Performance Liquid
Chromatography (HPLC)
The purity assay determines the percentage of the desired compound in the material,

identifying any impurities. A reversed-phase HPLC (RP-HPLC) method is commonly employed

for this analysis.

Quantitative Data

Parameter Typical Specification

| Purity (by HPLC) | ≥98%[7] |

Experimental Protocol

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Inertsil amino, 250 mm × 4.6 mm, 5 µm particle size, or a similar C18 column.[8][9]

[10]

Mobile Phase: An isocratic mixture of acetonitrile and water.[8][9] The exact ratio is optimized

to achieve good separation.

Flow Rate: Typically 1.0 - 2.0 mL/min.[8][9]

Detection: UV detection at approximately 230 nm.[8][9]

Sample Preparation: The Carboplatin-d4 standard is accurately weighed and dissolved in

the mobile phase or water to a known concentration (e.g., 1 mg/mL).[8]

Analysis: The sample solution is injected into the HPLC system. The peak area of

Carboplatin-d4 is compared to the total area of all peaks in the chromatogram to calculate

the purity percentage.

Identity Confirmation by Mass Spectrometry (MS)
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Mass spectrometry is used to confirm the molecular weight of Carboplatin-d4, verifying its

chemical identity.

Quantitative Data

Parameter Typical Specification

Molecular Weight 375.28 g/mol

| Mass Spectrum | Conforms to the expected isotopic pattern for C₆H₈D₄N₂O₄Pt |

Experimental Protocol

Instrumentation: A Liquid Chromatography-Mass Spectrometry (LC-MS) system, often with

an electrospray ionization (ESI) source.[11]

Ionization Mode: Positive ion electrospray mode (ESI+).[10]

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., a mixture of water

and acetonitrile with a small amount of acetic acid) and infused into the mass spectrometer.

[11]

Analysis: The instrument scans for ions corresponding to the molecular weight of

Carboplatin-d4. The resulting mass spectrum should show a prominent peak at or near m/z

375.3, confirming the mass of the molecule.

Isotopic Purity by Mass Spectrometry (MS)
For a deuterated standard, confirming the isotopic purity is crucial. This test quantifies the

percentage of the deuterated form relative to any remaining unlabeled compound and other

deuterated variants (d1, d2, d3).

Quantitative Data

Parameter Typical Specification

Deuterated Forms (d₁-d₄) ≥99%[3]
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| Chemical Purity | ≥98% |

Experimental Protocol

Instrumentation: High-resolution LC-MS or GC-MS.

Method: The same sample preparation and analysis as for identity confirmation by MS are

often used. The mass spectrometer is configured to detect and quantify the ion peaks

corresponding to unlabeled Carboplatin (m/z ~371.25) and the deuterated Carboplatin-d4
(m/z ~375.28).

Analysis: The relative peak areas of the deuterated and non-deuterated forms are used to

calculate the isotopic enrichment. The specification "≥99% deuterated forms" indicates that

the sum of all deuterated species (d1 through d4) constitutes at least 99% of the total

Carboplatin-related material.[3]

Structural Confirmation by Proton Nuclear Magnetic
Resonance (¹H NMR)
¹H NMR spectroscopy is a powerful technique for confirming the chemical structure of a

molecule. For Carboplatin-d4, it verifies the overall structure and the successful incorporation

of deuterium atoms.

Quantitative Data

Parameter Typical Specification

| ¹H NMR Spectrum | Consistent with the structure of Carboplatin-d4 |

Experimental Protocol

Instrumentation: A Nuclear Magnetic Resonance spectrometer (e.g., 400 MHz or higher).

Solvent: A suitable deuterated solvent, such as Deuterium Oxide (D₂O).

Sample Preparation: A small amount of the Carboplatin-d4 sample is dissolved in the

deuterated solvent.
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Analysis: The ¹H NMR spectrum is acquired. The resulting spectrum is analyzed for the

characteristic chemical shifts and integrations of the remaining protons in the molecule. The

signals corresponding to the protons on the cyclobutane ring where deuterium has been

substituted should be significantly diminished or absent, confirming deuteration. The

spectrum must be consistent with the expected structure.[12]

Workflows and Logical Relationships
Visualizing the processes behind a CoA can help in understanding its significance. The

following diagrams illustrate the workflow for generating a CoA and the interrelationship of the

analytical tests.
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Caption: Workflow for the generation of a Certificate of Analysis.
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Caption: Interrelationship of analytical tests for quality assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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